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Compound of Interest

Compound Name:
N-(4-Amino-2,5-

diethoxyphenyl)benzamide

Cat. No.: B089581 Get Quote

An In-depth Technical Guide on the Core Physical Characteristics and Solubility of Fast Blue

BB Base

This technical guide provides a comprehensive overview of the fundamental physical and

chemical properties of Fast Blue BB Base, also known by its chemical name N-(4-Amino-2,5-
diethoxyphenyl)benzamide and its Colour Index designation, C.I. Azoic Diazo Component 20.

[1][2][3] Intended for researchers, scientists, and professionals in drug development, this

document compiles essential data on the compound's characteristics and solubility, presented

in a clear and accessible format.

Core Physical and Chemical Properties
Fast Blue BB Base is an anilide compound widely utilized as an intermediate in the synthesis of

azo dyes and pigments.[3][4][5] Its molecular structure, featuring amino and benzamide groups

on a diethoxybenzene ring, makes it a versatile building block in various chemical applications,

including diagnostic staining.[4][5]

The key physical and chemical identification and property data for Fast Blue BB Base are

summarized in Table 1.

Table 1: Physical and Chemical Properties of Fast Blue BB Base
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Property Value Source(s)

IUPAC Name
N-(4-Amino-2,5-

diethoxyphenyl)benzamide
[2][4]

Synonyms

4'-Amino-2',5'-

diethoxybenzanilide; Azoic

Diazo Component 20; C.I.

37175

[1][3][6][7]

CAS Number 120-00-3 [3][8][9]

Molecular Formula C₁₇H₂₀N₂O₃ [1][3][8][9]

Molecular Weight 300.35 g/mol / 300.36 g/mol [1][3][8][9]

Appearance
Light grey, off-white, or light

yellow to brown powder/crystal
[1][2][3][6]

Melting Point 98 - 101 °C [1][2][3][6][7][9]

Boiling Point ~441.58 °C (estimate) [9][10]

Density ~1.094 g/cm³ (estimate) [9][10]

Maximum Absorption (λmax) 316.0 - 319.0 nm (in Methanol) [6]

pKa 12.12 ± 0.70 (estimate) [10]

Solubility Profile
The solubility of Fast Blue BB Base is a critical parameter for its application in synthesis and

analytical assays. The compound is generally characterized by its insolubility in water and

solubility in various organic solvents.[1][2] A detailed summary of its solubility in different

solvents is provided in Table 2.

Table 2: Solubility of Fast Blue BB Base
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Solvent Solubility
Concentration/Con
dition

Source(s)

Water Insoluble - [1][2]

Dilute Hydrochloric

Acid
Soluble 2-3% concentration [1][2]

Ethanol Soluble - [1][2]

Pyridine Soluble - [1][2]

Methanol
Soluble / Slightly

Soluble
- [6][9][10]

Chloroform Slightly Soluble - [9][10]

DMF:H₂O (9:1) 10 mg/mL
Very slightly hazy, red

to red-brown solution
[7]

Other Organic

Solvents
Soluble General [1][2]

Experimental Protocols
While the provided search results list the physical and chemical properties of Fast Blue BB

Base, they do not detail the specific experimental protocols (e.g., OECD, ASTM, or ISO

guidelines) used for their determination. However, standard methodologies for measuring these

key parameters are well-established in the field of chemistry.

Melting Point: The melting point is typically determined using a digital melting point

apparatus. A small, powdered sample is packed into a capillary tube and heated at a

controlled rate. The range from the temperature at which the substance first begins to melt to

the temperature at which it becomes completely liquid is recorded.

Solubility: Qualitative solubility is assessed by adding a small amount of the solute (Fast

Blue BB Base) to a given solvent at room temperature and observing its dissolution. For

quantitative measurements, a saturated solution is prepared, and the concentration of the

dissolved solute is determined using techniques like UV-Vis spectrophotometry or

gravimetric analysis after solvent evaporation.
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Maximum Absorption (λmax): This is determined by UV-Vis spectrophotometry. A dilute

solution of the compound in a specified solvent (e.g., methanol) is prepared. The absorbance

of the solution is measured across a range of ultraviolet and visible wavelengths to find the

wavelength at which maximum absorbance occurs.[6]

Purity Assay: Purity can be determined by methods such as nonaqueous titration, as

indicated by some suppliers.[6] This involves dissolving the compound in a suitable non-

aqueous solvent and titrating it with a standard solution of a titrant like perchloric acid.

Application Workflow: Colorimetric Detection
Fast Blue BB Base is a precursor to Fast Blue BB Salt, which is widely used in colorimetric

assays.[10][11] For instance, it is employed in histochemical staining and for the detection of

phenolic compounds, such as cannabinoids in forensic tests.[12][13][14] The diazonium salt,

formed from the base, couples with phenols under basic conditions to produce a colored azo

dye.[13] The general workflow for such a detection method is illustrated below.
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Sample & Reagent Preparation

Reaction

Analysis

1. Prepare Sample Extract
(e.g., containing phenolic analyte)

4. Mix Sample, Reagent,
and Alkaline Solution

Analyte

2. Prepare Fast Blue BB Salt Reagent
(from Fast Blue BB Base)

3. Prepare Alkaline Solution
(e.g., NaOH)

5. Azo Coupling Reaction Occurs

6. Observe Color Development
(e.g., Red-Brown)

7. Quantify Analytically
(e.g., UV-Vis Spectrophotometry)

Measure Absorbance

Click to download full resolution via product page

General workflow for a colorimetric assay using Fast Blue BB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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